Cas no 101184-04-7 (2H-Imidazol-2-one,1,3-dihydro-4-[[2-(1H-imidazol-1-yl)-4-pyridinyl]carbonyl]-5-methyl-)

2H-Imidazol-2-one,1,3-dihydro-4-[[2-(1H-imidazol-1-yl)-4-pyridinyl]carbonyl]-5-methyl- structure
101184-04-7 structure
Product name:2H-Imidazol-2-one,1,3-dihydro-4-[[2-(1H-imidazol-1-yl)-4-pyridinyl]carbonyl]-5-methyl-
CAS No:101184-04-7
MF:C13H11N5O2
MW:269.25874
CID:124513
PubChem ID:20159967

2H-Imidazol-2-one,1,3-dihydro-4-[[2-(1H-imidazol-1-yl)-4-pyridinyl]carbonyl]-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-Imidazol-2-one,1,3-dihydro-4-[[2-(1H-imidazol-1-yl)-4-pyridinyl]carbonyl]-5-methyl-
    • 2h-imidazol-2-one,1,3-dihydro-4-((2-(1h-imidazol-1-yl)-4-pyridinyl)carbonyl)-5-methyl-
    • 2H-Imidazol-2-one, 1,3-dihydro-4-[[2-(1H-imidazol-1-yl)-4-pyridinyl]carbonyl]-5-methyl-
    • 4-(2-imidazol-1-ylpyridine-4-carbonyl)-5-methyl-1,3-dihydroimidazol-2-one
    • SCHEMBL7340789
    • 101184-04-7
    • Inchi: InChI=1S/C13H11N5O2/c1-8-11(17-13(20)16-8)12(19)9-2-3-15-10(6-9)18-5-4-14-7-18/h2-7H,1H3,(H2,16,17,20)
    • InChI Key: PKZSIVAGUBOHCT-UHFFFAOYSA-N
    • SMILES: N1(C2C=C(C(C3=C(C)NC(=O)N3)=O)C=CN=2)C=CN=C1

Computed Properties

  • Exact Mass: 269.09143
  • Monoisotopic Mass: 269.09127461g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 462
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 88.9Ų

Experimental Properties

  • PSA: 88.91

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